Cas no 723324-75-2 (2-(4-formyl-2-methoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide)

• Product Name: 2-(4-formyl-2-methoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide
• CAS No: 723324-75-2
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• MDL: MFCD08445217
• CID: 5227517
• Update Time: 2025-06-13

2-(4-formyl-2-methoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-formyl-2-methoxyphenoxy)-N-[(tetrahydro-2-furanyl)methyl]-
• 2-(4-formyl-2-methoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide

• MDL： MFCD08445217
• Inchi： 1S/C15H19NO5/c1-19-14-7-11(9-17)4-5-13(14)21-10-15(18)16-8-12-3-2-6-20-12/h4-5,7,9,12H,2-3,6,8,10H2,1H3,(H,16,18)
• InChI Key： YWSJKILVOSMUQC-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)COC1=CC=C(C=O)C=C1OC

Additional information on 2-(4-formyl-2-methoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide

Recent Advances in the Study of 2-(4-formyl-2-methoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide (CAS: 723324-75-2)

The compound 2-(4-formyl-2-methoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide (CAS: 723324-75-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 2-(4-formyl-2-methoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide, which include a formyl group and a methoxy-substituted phenyl ring linked to an acetamide moiety via an ether bridge. These structural elements contribute to its ability to interact with specific biological targets, making it a promising candidate for further investigation. The compound has been synthesized using a multi-step organic synthesis approach, with recent optimizations improving yield and purity.

In vitro studies have demonstrated that 2-(4-formyl-2-methoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown potential as a modulator of cyclooxygenase-2 (COX-2), an enzyme implicated in various inflammatory diseases. These findings suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of 2-(4-formyl-2-methoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide have revealed favorable absorption and distribution profiles in preclinical models. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are currently exploring structural modifications to enhance its drug-like properties while retaining its biological activity.

The potential applications of this compound extend beyond anti-inflammatory therapy. Preliminary data indicate that it may also exhibit activity against certain cancer cell lines, possibly through modulation of cell signaling pathways. These observations warrant further exploration in the context of oncology drug discovery.

In conclusion, 2-(4-formyl-2-methoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide represents a chemically interesting and biologically active compound with multiple potential therapeutic applications. Continued research efforts are needed to fully elucidate its mechanism of action and to optimize its pharmacological properties for clinical development. The compound's unique structure-activity relationship makes it a valuable subject for future medicinal chemistry studies.